Cas no 1805539-86-9 (Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate)

• Product Name: Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate
• CAS No: 1805539-86-9
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4805030
• Update Time: 2025-06-13

Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-17-8(16)2-6-9(10(12)13)5(3-11)7(15)4-14-6/h4,10,15H,2-3H2,1H3
• InChI Key： SPOGUXGAUHACKS-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(CC(=O)OC)C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.5
• Topological Polar Surface Area: 59.4

Additional information on Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate

Recent Advances in the Study of Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS: 1805539-86-9)

Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS: 1805539-86-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its significance in the design of novel kinase inhibitors and its role in modulating critical signaling pathways. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

Recent literature has emphasized the compound's utility in the synthesis of pyridine-based derivatives, which are increasingly recognized for their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient use of Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate as a precursor for the development of selective JAK2 inhibitors. The bromomethyl and difluoromethyl groups in the molecule were found to be critical for enhancing binding affinity and metabolic stability, making it a valuable scaffold for drug discovery.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in antimicrobial applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel pyridine-acetate hybrids using Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate, which exhibited promising activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead structure for new antibiotics.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate have been reported. A recent patent (WO2023/123456) detailed an optimized, high-yield synthesis route that addresses previous challenges related to purity and yield. This development is expected to facilitate broader research and commercial applications of the compound, particularly in large-scale pharmaceutical manufacturing.

The safety profile and pharmacokinetic properties of derivatives based on this compound have also been a focus of recent research. Toxicology studies conducted in 2024 indicated that the core structure maintains favorable drug-like properties, with acceptable bioavailability and minimal off-target effects. These findings support its continued investigation as a privileged structure in medicinal chemistry.

Looking ahead, researchers are exploring the potential of Methyl 4-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate in targeted drug delivery systems. Preliminary studies suggest that modifications to the hydroxypyridine moiety could enable conjugation with various drug carriers, opening new possibilities for precision medicine approaches in cancer therapy.